Cas no 439096-18-1 (4-[1-(Benzenesulfonyl)ethyl]-5-ethyl-1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 4-[1-(Benzenesulfonyl)ethyl]-5-ethyl-1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-imidazol-2-one
• CAS No: 439096-18-1
• MF: C₁₈H₂₀N₂O₃S₂
• MW: 376.493001937866
• CID: 5717091
• PubChem ID: 2765988
• Update Time: 2023-10-15

4-[1-(Benzenesulfonyl)ethyl]-5-ethyl-1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-(2-thienylmethyl)-1,3-dihydro-2H-imidazol-2-one
• 4-[1-(benzenesulfonyl)ethyl]-5-ethyl-1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-imidazol-2-one
• 439096-18-1
• Oprea1_319312
• 5-[1-(benzenesulfonyl)ethyl]-4-ethyl-3-(thiophen-2-ylmethyl)-1H-imidazol-2-one
• AKOS005076195
• 10R-0247
• 4-[1-(Benzenesulfonyl)ethyl]-5-ethyl-1-[(thiophen-2-yl)methyl]-2,3-dihydro-1H-imidazol-2-one

• Inchi： 1S/C18H20N2O3S2/c1-3-16-17(13(2)25(22,23)15-9-5-4-6-10-15)19-18(21)20(16)12-14-8-7-11-24-14/h4-11,13H,3,12H2,1-2H3,(H,19,21)
• InChI Key： VMVLEYKQRIODLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C)C1=C(CC)N(CC2=CC=CS2)C(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 376.092
• Monoisotopic Mass: 376.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų